![molecular formula C22H25NO3 B4961807 2-(3,4-dimethoxyphenyl)-N-[(4-methoxy-1-naphthyl)methyl]ethanamine](/img/structure/B4961807.png)
2-(3,4-dimethoxyphenyl)-N-[(4-methoxy-1-naphthyl)methyl]ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethoxyphenyl)-N-[(4-methoxy-1-naphthyl)methyl]ethanamine, commonly known as NDMC, is a psychoactive compound that belongs to the family of phenethylamines. It is a synthetic drug that is used in scientific research for its ability to interact with serotonin receptors in the brain. NDMC is a potent and selective agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of the drug.
Mechanism of Action
NDMC binds to the 5-HT2A receptor with high affinity and activates the receptor, leading to a cascade of intracellular signaling events that ultimately result in the psychedelic effects of the drug. NDMC also has affinity for other serotonin receptors, such as 5-HT2B and 5-HT2C, but with lower potency.
Biochemical and Physiological Effects:
NDMC induces a range of biochemical and physiological effects in the brain, including changes in neurotransmitter release, synaptic plasticity, and gene expression. The psychedelic effects of NDMC are characterized by altered perception, thought, and mood, as well as visual hallucinations and synesthesia.
Advantages and Limitations for Lab Experiments
One advantage of using NDMC in lab experiments is its high selectivity for the 5-HT2A receptor, which allows researchers to study the specific effects of serotonin on this receptor. However, one limitation is the potential for NDMC to produce unpredictable and potentially dangerous effects in humans, which restricts its use in clinical research.
Future Directions
Future research on NDMC could focus on developing new compounds with improved selectivity and safety profiles, as well as investigating the role of the 5-HT2A receptor in various neurological and psychiatric disorders. Additionally, research could explore the potential therapeutic applications of NDMC and related compounds, such as in the treatment of depression and anxiety disorders.
Synthesis Methods
NDMC is synthesized by the reaction of 2,5-dimethoxybenzaldehyde and 4-methoxy-1-naphthylmethylamine in the presence of a reducing agent such as sodium borohydride. The reaction yields NDMC as a white crystalline powder that is soluble in organic solvents such as ethanol and methanol.
Scientific Research Applications
Since NDMC is a selective agonist of the 5-HT2A receptor, it is used in scientific research to study the effects of serotonin on the brain. NDMC is also used as a tool to investigate the role of the 5-HT2A receptor in various physiological and pathological conditions, such as schizophrenia, depression, and anxiety disorders.
properties
IUPAC Name |
2-(3,4-dimethoxyphenyl)-N-[(4-methoxynaphthalen-1-yl)methyl]ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO3/c1-24-20-11-9-17(18-6-4-5-7-19(18)20)15-23-13-12-16-8-10-21(25-2)22(14-16)26-3/h4-11,14,23H,12-13,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOIXDRHTVBKMJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNCC2=CC=C(C3=CC=CC=C23)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-dimethoxyphenyl)-N-[(4-methoxynaphthalen-1-yl)methyl]ethanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.